![molecular formula C14H10BrCl2NOS B2420344 2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide CAS No. 303091-34-1](/img/structure/B2420344.png)
2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide (hereafter referred to as 2-BSA) is a small molecule that has been studied for its potential therapeutic and research applications. It is an acetamide derivative of 4-bromophenylsulfanyl and 3,4-dichlorophenyl, and has been found to possess a wide range of biological activities including anti-inflammatory, anti-cancer, anti-microbial, and anti-oxidant effects. 2-BSA has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and cardiovascular disease. In addition, 2-BSA has been used as a research tool to study the mechanisms of action of various drug targets.
Scientific Research Applications
Synthesis and Molecular Docking
The synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, including compounds similar to 2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide, has been detailed. These compounds demonstrate potential as antibacterial agents against both gram-negative and gram-positive bacteria. Molecular docking studies with α-chymotrypsin enzyme protein have shown significant correlations with bioactivity data, suggesting potential anti-enzymatic properties (Siddiqui et al., 2014).
Vibrational Spectroscopy and Computational Analysis
Research has been conducted on vibrational spectroscopy signatures of similar compounds using Raman and Fourier transform infrared spectroscopy. These studies, combined with density functional theory, provide insights into the stereo-electronic interactions and stability of the molecules. This approach aids in understanding the molecular structure and potential pharmacokinetic properties (Jenepha Mary et al., 2022).
Antibacterial and Anti-Enzymatic Evaluation
A study focused on the synthesis and evaluation of different 1,3,4-oxadiazole and acetamide derivatives for their antibacterial and anti-enzymatic potential. This research is crucial for exploring the medicinal and pharmacological applications of these compounds (Nafeesa et al., 2017).
Anticancer Activity
A series of 4-arylsulfonyl-1,3-oxazoles, including similar compounds, were synthesized and evaluated for anticancer activities. Certain derivatives showed high activity against specific cancer cell lines, indicating potential as anticancer agents (Zyabrev et al., 2022).
Enzyme Inhibition Studies
Compounds similar to 2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide were synthesized and screened for their activity against enzymes like acetylcholinesterase. These studies are significant for understanding the therapeutic potential of these compounds in treating conditions like Alzheimer's disease (Rehman et al., 2013).
properties
IUPAC Name |
2-(4-bromophenyl)sulfanyl-N-(3,4-dichlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrCl2NOS/c15-9-1-4-11(5-2-9)20-8-14(19)18-10-3-6-12(16)13(17)7-10/h1-7H,8H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJHCLLYFEQVCCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1SCC(=O)NC2=CC(=C(C=C2)Cl)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrCl2NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-bromophenyl)sulfanyl]-N-(3,4-dichlorophenyl)acetamide | |
CAS RN |
303091-34-1 |
Source
|
Record name | 2-((4-BROMOPHENYL)THIO)-N-(3,4-DICHLOROPHENYL)ACETAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.